Cas no 2171818-06-5 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid)

3-{1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring an Fmoc-protected aminomethylcyclopropane moiety. This compound is primarily utilized in peptide synthesis and medicinal chemistry research due to its role as a building block for introducing cyclopropane and fluorine-containing functional groups. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis protocols, enabling selective deprotection under mild basic conditions. The cyclopropane ring enhances conformational rigidity, while the fluorine atom can influence electronic properties and bioavailability. Its well-defined reactivity and stability make it a valuable intermediate for designing peptidomimetics and bioactive molecules. The compound is typically characterized by HPLC and mass spectrometry to ensure purity and structural integrity.
3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid structure
2171818-06-5 structure
Product Name:3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid
CAS No:2171818-06-5
MF:C27H23FN2O5
MW:474.480330705643
CID:6487235
PubChem ID:165545930
Update Time:2025-05-28

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid
    • 2171818-06-5
    • EN300-1509950
    • 3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid
    • Inchi: 1S/C27H23FN2O5/c28-22-10-9-16(24(31)32)13-23(22)30-25(33)27(11-12-27)15-29-26(34)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,13,21H,11-12,14-15H2,(H,29,34)(H,30,33)(H,31,32)
    • InChI Key: JAPFMOXFIAOWDZ-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=O)O)C=C1NC(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)=O

Computed Properties

  • Exact Mass: 474.15910000g/mol
  • Monoisotopic Mass: 474.15910000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 795
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 105Ų

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1509950-0.05g
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid
2171818-06-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1509950-0.1g
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid
2171818-06-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1509950-0.25g
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid
2171818-06-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1509950-0.5g
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid
2171818-06-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1509950-1.0g
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid
2171818-06-5
1g
$3368.0 2023-06-05
Enamine
EN300-1509950-2.5g
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid
2171818-06-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1509950-5.0g
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid
2171818-06-5
5g
$9769.0 2023-06-05
Enamine
EN300-1509950-10.0g
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid
2171818-06-5
10g
$14487.0 2023-06-05
Enamine
EN300-1509950-50mg
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid
2171818-06-5
50mg
$2829.0 2023-09-27
Enamine
EN300-1509950-100mg
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid
2171818-06-5
100mg
$2963.0 2023-09-27

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid

Comprehensive Overview of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid (CAS No. 2171818-06-5)

The compound 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid (CAS No. 2171818-06-5) is a highly specialized chemical entity widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopropane moiety, makes it invaluable for modern drug discovery. Researchers frequently search for Fmoc-protected amino acids and fluorinated benzoic acid derivatives, reflecting the growing demand for precision in medicinal chemistry.

In recent years, the interest in peptide-based therapeutics has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. This compound’s 4-fluorobenzoic acid component is particularly noteworthy, as fluorination often enhances metabolic stability and bioavailability—a hot topic in small-molecule drug design. Laboratories focusing on cancer research and neurodegenerative diseases frequently explore such derivatives to improve ligand-receptor interactions.

The CAS No. 2171818-06-5 is also pivotal in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protector for amino functionalities. This aligns with the industry’s shift toward green chemistry, as SPPS minimizes solvent waste compared to traditional methods. Users often query “Fmoc deprotection conditions” or “cyclopropane amino acid applications”, underscoring the compound’s relevance in optimizing synthetic protocols.

Another trending application lies in proteomics and biomarker discovery. The fluorine atom in this compound’s structure allows for 19F NMR spectroscopy, a technique gaining traction for studying protein dynamics. This addresses the rising demand for non-invasive analytical tools in structural biology, a frequently searched topic among academic and industrial scientists.

From a commercial perspective, suppliers highlight its role in high-throughput screening (HTS) libraries. The compound’s methylcyclopropane segment introduces conformational rigidity, a feature sought after in fragment-based drug discovery (FBDD). Queries like “Fmoc-amino acid suppliers” or “fluorinated building blocks for drug design” dominate search engines, reflecting its market importance.

In summary, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid bridges multiple disciplines—from peptide engineering to diagnostic imaging. Its versatility and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and R&D pipelines worldwide.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd